![molecular formula C15H19N5S B286508 3-[(E)-2-amino-2-piperidin-1-ylethenyl]-4-phenyl-1H-1,2,4-triazole-5-thione](/img/structure/B286508.png)
3-[(E)-2-amino-2-piperidin-1-ylethenyl]-4-phenyl-1H-1,2,4-triazole-5-thione
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Overview
Description
3-[(E)-2-amino-2-piperidin-1-ylethenyl]-4-phenyl-1H-1,2,4-triazole-5-thione is a chemical compound that has been synthesized for various scientific research applications. This compound has been found to have potential in the field of medicinal chemistry due to its unique structure and properties. In
Mechanism of Action
The mechanism of action of 3-[(E)-2-amino-2-piperidin-1-ylethenyl]-4-phenyl-1H-1,2,4-triazole-5-thione is not fully understood. However, studies have shown that it may inhibit the activity of certain enzymes that are involved in cell growth and proliferation. It may also induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been found to have antioxidant properties, which may help protect cells from damage caused by free radicals. It may also have anti-inflammatory effects, which may help reduce inflammation in the body.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[(E)-2-amino-2-piperidin-1-ylethenyl]-4-phenyl-1H-1,2,4-triazole-5-thione in lab experiments is its potential as an anti-cancer agent. It may also have potential in the treatment of other diseases, as mentioned earlier. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to develop effective treatments.
Future Directions
There are several future directions for research on 3-[(E)-2-amino-2-piperidin-1-ylethenyl]-4-phenyl-1H-1,2,4-triazole-5-thione. One area of research is to further investigate its mechanism of action and identify potential targets for drug development. Another area of research is to explore its potential use in combination with other drugs for the treatment of various diseases. Additionally, more studies are needed to determine its safety and efficacy in humans.
Synthesis Methods
The synthesis of 3-[(E)-2-amino-2-piperidin-1-ylethenyl]-4-phenyl-1H-1,2,4-triazole-5-thione can be achieved through various methods. One common method involves the reaction of 2-amino-1-piperidinecarboxylic acid with thiosemicarbazide in the presence of acetic anhydride. The resulting intermediate is then reacted with phenyl isothiocyanate and sodium hydroxide to form the final product.
Scientific Research Applications
3-[(E)-2-amino-2-piperidin-1-ylethenyl]-4-phenyl-1H-1,2,4-triazole-5-thione has been used in various scientific research applications. One of the major areas of research is in the field of medicinal chemistry. This compound has been found to have potential as an anti-cancer agent due to its ability to inhibit the growth of cancer cells. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
Properties
Molecular Formula |
C15H19N5S |
---|---|
Molecular Weight |
301.4 g/mol |
IUPAC Name |
3-[(E)-2-amino-2-piperidin-1-ylethenyl]-4-phenyl-1H-1,2,4-triazole-5-thione |
InChI |
InChI=1S/C15H19N5S/c16-13(19-9-5-2-6-10-19)11-14-17-18-15(21)20(14)12-7-3-1-4-8-12/h1,3-4,7-8,11H,2,5-6,9-10,16H2,(H,18,21)/b13-11+ |
InChI Key |
CUFPBTCKNBTGOR-ACCUITESSA-N |
Isomeric SMILES |
C1CCN(CC1)/C(=C/C2=NNC(=S)N2C3=CC=CC=C3)/N |
SMILES |
C1CCN(CC1)C(=CC2=NNC(=S)N2C3=CC=CC=C3)N |
Canonical SMILES |
C1CCN(CC1)C(=CC2=NNC(=S)N2C3=CC=CC=C3)N |
Origin of Product |
United States |
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